Cas no 2035422-35-4 (methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate)

Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate is a fluorinated cyclobutyl derivative with a reactive β-diketone ester structure. Its key features include the presence of a difluorocyclobutyl group, which enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The compound's α,β-diketo ester moiety offers versatile reactivity for further functionalization, such as nucleophilic additions or cyclizations. The methyl ester group provides a convenient handle for hydrolysis or transesterification. This compound is particularly useful as an intermediate in synthesizing fluorinated heterocycles or bioactive molecules, where the cyclobutyl scaffold contributes to conformational rigidity and improved binding affinity. Its stability under standard storage conditions ensures reliable handling in synthetic workflows.
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate structure
2035422-35-4 structure
Product Name:methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate
CAS No:2035422-35-4
MF:C9H10F2O4
MW:220.170110225677
CID:6794139
Update Time:2025-11-01

methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanebutanoic acid, 3,3-difluoro-α,γ-dioxo-, methyl ester
    • methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate
    • methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate
    • Inchi: 1S/C9H10F2O4/c1-15-8(14)7(13)2-6(12)5-3-9(10,11)4-5/h5H,2-4H2,1H3
    • InChI Key: JCMWERTUXQOMPE-UHFFFAOYSA-N
    • SMILES: C(C1CC(C1)(F)F)(=O)CC(=O)C(=O)OC

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
  • Boiling Point: 271.8±40.0 °C(predicted)
  • pka: 6.04±0.40(predicted)

methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUH704-100mg
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate
2035422-35-4 97%
100mg
¥2541.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUH704-250mg
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate
2035422-35-4 97%
250mg
¥5082.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUH704-500mg
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate
2035422-35-4 97%
500mg
¥8487.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUH704-1g
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate
2035422-35-4 97%
1g
¥14144.0 2024-04-22

methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate Related Literature

Additional information on methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate

Professional Introduction to Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate (CAS No. 2035422-35-4)

Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate (CAS No. 2035422-35-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and advanced chemical intermediates. Its molecular structure incorporates a 3,3-difluorocyclobutyl moiety, which is a key feature contributing to its distinct chemical properties and reactivity.

The significance of Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate lies in its potential applications across various domains of chemical biology and medicinal chemistry. The presence of fluorine atoms in the cyclobutyl ring enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug design. Recent studies have highlighted the role of fluorinated heterocycles in improving pharmacokinetic profiles of pharmaceuticals, which underscores the relevance of this compound in modern drug discovery.

In the realm of synthetic chemistry, Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate serves as a versatile building block for constructing more complex molecular architectures. The dioxobutanoate group provides a reactive site for further functionalization, enabling chemists to explore diverse synthetic pathways. Researchers have leveraged this compound to develop novel derivatives with enhanced biological activity, particularly in the context of anti-inflammatory and anticancer agents.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to modulate their biological activity. The electron-withdrawing nature of fluorine influences electronic distributions within the molecule, leading to altered reactivity and binding properties. This feature has been exploited in the design of Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate, making it a valuable tool for medicinal chemists seeking to optimize drug candidates.

Recent advancements in computational chemistry have facilitated the rational design of fluorinated compounds like Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a framework for structure-activity relationship (SAR) analysis. These computational approaches have been instrumental in predicting and refining the pharmacological properties of this compound.

The synthesis of Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate involves sophisticated methodologies that highlight the ingenuity of modern synthetic organic chemistry. The preparation typically requires multi-step reactions involving fluorinated precursors and advanced catalytic systems. Such synthetic strategies not only showcase the versatility of this compound but also contribute to the broader toolkit available for pharmaceutical synthesis.

In conclusion, Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate (CAS No. 2035422-35-4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling subject for further research and development. As our understanding of fluorinated compounds continues to evolve, so too will the therapeutic possibilities offered by this remarkable molecule.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd